Cas no 886960-58-3 (3-(benzenesulfonyl)-N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-ylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-ylpropanamide
• CAS No: 886960-58-3
• MF: C₂₂H₂₀N₂O₃S₃
• MW: 456.600801467896
• CID: 5478302
• PubChem ID: 18580117
• Update Time: 2025-05-26

3-(benzenesulfonyl)-N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• F2702-0127
• AKOS024671805
• 3-(benzenesulfonyl)-N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]propanamide
• N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-3-(phenylsulfonyl)propanamide
• 886960-58-3
• 3-(benzenesulfonyl)-N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-ylpropanamide

• Inchi： 1S/C22H20N2O3S3/c1-14-15(2)28-22(20(14)21-23-17-10-6-7-11-18(17)29-21)24-19(25)12-13-30(26,27)16-8-4-3-5-9-16/h3-11H,12-13H2,1-2H3,(H,24,25)
• InChI Key： RDINUVOYQYUUBM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NC1=C(C2=NC3C=CC=CC=3S2)C(C)=C(C)S1)=O)(=O)=O

Computed Properties

• Exact Mass: 456.06360602g/mol
• Monoisotopic Mass: 456.06360602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(benzenesulfonyl)-N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-ylpropanamide

3-(Benzenesulfonyl)-N-3-(1,3-BenzoThiazol-2-Yl)-4,5-DimethylThiophen-2-YlPropanamide: A Comprehensive Overview

3-(Benzenesulfonyl)-N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-ylpropanamide, also known by its CAS number 886960-58-3, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. The molecule consists of three distinct functional groups: a benzenesulfonyl group, a benzothiazole moiety, and a thiophene ring system. These groups contribute to its versatile chemical behavior and reactivity.

The benzenesulfonyl group (benzenesulfonyl) is a strong electron-withdrawing group, which significantly influences the electronic properties of the molecule. This group is commonly used in organic synthesis to activate certain positions on aromatic rings for further reactions. In this compound, the benzenesulfonyl group is attached to a propanamide backbone, which serves as a linker between the other two functional groups. The benzothiazole moiety (benzothiazole) is a heterocyclic aromatic compound known for its stability and fluorescence properties. It has been widely studied for its applications in optoelectronic materials and sensors.

The thiophene ring system (thiophene) in this compound is substituted with two methyl groups at positions 4 and 5. Thiophene derivatives are known for their excellent electrical conductivity and are often used in the development of conductive polymers and organic semiconductors. The combination of these three functional groups in a single molecule makes 3-(Benzenesulfonyl)-N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-ylpropanamide a promising candidate for advanced materials research.

Recent studies have explored the potential of this compound in drug delivery systems. The benzothiazole moiety has been shown to exhibit fluorescence properties under specific conditions, making it an ideal candidate for tracking drug molecules in vivo. Additionally, the thiophene ring system has been found to enhance the solubility of the compound in various solvents, which is crucial for its application in pharmaceutical formulations.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediates include benzothiazole derivatives and thiophene precursors, which are readily available from commercial sources. The final product is obtained through careful optimization of reaction conditions to ensure high yield and purity.

The molecular structure of CAS 886960-58-3 also makes it an interesting candidate for catalytic applications. The sulfur atoms in the thiophene ring can act as Lewis acid sites, enabling the compound to catalyze various organic transformations. Recent research has focused on its potential as a catalyst in cross-coupling reactions, such as Suzuki-Miyaura couplings.

In conclusion, 3-(Benzenesulfonyl)-N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-ylpropanamide (CAS No: 886960-58-3) is a multifunctional compound with diverse applications across several scientific disciplines. Its unique combination of functional groups makes it an attractive target for further research in areas such as drug delivery systems, optoelectronics, and catalysis. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.